Cas no 6304-94-5 ({(2,2-dimethoxyethyl)sulfanylmethyl}benzene)

• Product Name: {(2,2-dimethoxyethyl)sulfanylmethyl}benzene
• CAS No: 6304-94-5
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 509554
• PubChem ID: 238673
• Update Time: 2026-04-29

{(2,2-dimethoxyethyl)sulfanylmethyl}benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,[[(2,2-dimethoxyethyl)thio]methyl]-
• 2,2-dimethoxyethylsulfanylmethylbenzene
• {(2,2-dimethoxyethyl)sulfanylmethyl}benzene

Computed Properties

• Exact Mass: 212.08718

Experimental Properties

• PSA: 18.46

Additional information on {(2,2-dimethoxyethyl)sulfanylmethyl}benzene

Recent Advances in the Study of {(2,2-dimethoxyethyl)sulfanylmethyl}benzene and Its Applications in Chemical Biology and Medicine

In recent years, the compound {(2,2-dimethoxyethyl)sulfanylmethyl}benzene (CAS: 6304-94-5) has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential uses in drug development.

The compound {(2,2-dimethoxyethyl)sulfanylmethyl}benzene is characterized by its thioether linkage and dimethoxyethyl functional group, which contribute to its reactivity and biological interactions. Recent studies have explored its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Researchers have also investigated its potential as a modulator of various biological pathways, including those involved in inflammation and oxidative stress.

One of the key findings in recent literature is the compound's ability to act as a precursor in the synthesis of sulfur-containing heterocycles, which are of great interest in medicinal chemistry due to their diverse pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient conversion of {(2,2-dimethoxyethyl)sulfanylmethyl}benzene into biologically active thiazole derivatives, highlighting its utility in drug discovery.

In addition to its synthetic applications, {(2,2-dimethoxyethyl)sulfanylmethyl}benzene has shown promising biological activities in preclinical studies. Research conducted in 2022 revealed its potential as an anti-inflammatory agent, with the compound exhibiting significant inhibition of pro-inflammatory cytokines in vitro. These findings suggest that it could serve as a lead compound for the development of new anti-inflammatory drugs.

Furthermore, the compound's unique chemical structure has made it a subject of interest in the field of chemical biology. Recent work has focused on its use as a probe to study protein-ligand interactions, leveraging its sulfur moiety for covalent binding studies. This approach has provided valuable insights into the mechanisms of enzyme inhibition and could pave the way for the design of more effective enzyme inhibitors.

Despite these advancements, challenges remain in the practical application of {(2,2-dimethoxyethyl)sulfanylmethyl}benzene. Issues such as its stability under physiological conditions and potential toxicity profiles need to be addressed in future research. However, the compound's versatility and promising biological activities make it a valuable candidate for further investigation.

In conclusion, {(2,2-dimethoxyethyl)sulfanylmethyl}benzene (CAS: 6304-94-5) represents a promising area of research in chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a biologically active molecule underscores its potential in drug discovery and development. Continued research into its properties and applications is likely to yield significant contributions to the field.